Cas no 73845-39-3 (2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-)
73845-39-3 structure
Product Name:2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-
CAS No:73845-39-3
MF:C11H12O2
MW:176.211783409119
CID:541902
PubChem ID:54280188
Update Time:2025-04-19
2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-
- methyl 4-phenylbut-2-enoate
- DTXSID80710276
- 73845-39-3
- SCHEMBL7148105
- 4-Phenyl-but-2-enoic acid methyl ester
-
- Inchi: 1S/C11H12O2/c1-13-11(12)9-5-8-10-6-3-2-4-7-10/h2-7,9H,8H2,1H3
- InChI Key: RQGQILSLSHKEMT-UHFFFAOYSA-N
- SMILES: O(C)C(C=CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 176.083729621g/mol
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
73845-39-3 (2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-) Related Products
- 559062-83-8(ethyl cis-4-phenyl-2-butenoate)
- 1205-84-1(Ethyl Trans-4-Phenyl-2-Butenoate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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